Cas no 255056-44-1 ((4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE)

(4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE structure
255056-44-1 structure
Product Name:(4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE
CAS No:255056-44-1
MF:C19H14BrF3O3S2
MW:491.341872692108
CID:246779
PubChem ID:16213839
Update Time:2025-04-19

(4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE Chemical and Physical Properties

Names and Identifiers

    • (4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE
    • DIPHENYL(4-BROMOPHENYL)SULFONIUM TRIFLATE
    • (4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLAT
    • (4-Bromophenyl)diphenylsulfonium trifluoromethanesulfonate
    • 527041_ALDRICH
    • AG-B-20772
    • CTK1A0471
    • DIPHENYL(4-BROMOPHENYL)SULPHONIUM TRIFLATE
    • KB-207981
    • (4-Bromophenyl)(diphenyl)sulfanium trifluoromethanesulfonate
    • (4-bromophenyl)-diphenyl-sulfonium;trifluoromethanesulfonate
    • 255056-44-1
    • GEO-04499
    • SCHEMBL52028
    • DTXSID80584136
    • AKOS040768633
    • (4-bromophenyl)-diphenylsulfanium;trifluoromethanesulfonate
    • (4-Bromophenyl)diphenylsulfoniumtriflate
    • MFCD02683573
    • Inchi: 1S/C18H14BrS.CHF3O3S/c19-15-11-13-18(14-12-15)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17;2-1(3,4)8(5,6)7/h1-14H;(H,5,6,7)/q+1;/p-1
    • InChI Key: DWUGZIQLSUEMEO-UHFFFAOYSA-M
    • SMILES: BrC1C=CC(=CC=1)[S+](C1C=CC=CC=1)C1C=CC=CC=1.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 489.95202
  • Monoisotopic Mass: 489.95198g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 400
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • Color/Form: Solids
  • Melting Point: 109-112 °C(lit.)
  • PSA: 57.2
  • Solubility: Not determined

(4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE Security Information

  • Hazard Statement: Corrosive
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi C
  • Risk Phrases:36/37/38
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